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Compound of Interest

Compound Name: 3-Bromobiphenyl!

Cat. No.: B057067

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals handling 3-Bromobiphenyl. Adherence to these
protocols is crucial for ensuring personal safety and environmental protection in the laboratory.

Hazard Information and Physicochemical Properties

3-Bromobiphenyl is a chemical compound that requires careful handling due to its potential
health risks. It is known to cause skin and eye irritation and may lead to respiratory irritation.[1]
Prolonged or repeated exposure can potentially cause organ damage.[1] Furthermore, it is
classified as very toxic to aquatic life, necessitating stringent disposal procedures.[2][3]

For quick reference, the key quantitative data for 3-Bromobiphenyl are summarized in the
tables below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b057067?utm_src=pdf-interest
https://www.benchchem.com/product/b057067?utm_src=pdf-body
https://www.benchchem.com/product/b057067?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/3-bromobiphenyl-dic9926.html
https://wap.guidechem.com/encyclopedia/3-bromobiphenyl-dic9926.html
https://www.lgcstandards.com/medias/sys_master/root/h1e/h20/11095523491870/new-SDS_U-RBF-077_ST-WB-MSDS-2355240-1-1-1/new-SDS-U-RBF-077-ST-WB-MSDS-2355240-1-1-1.PDF
https://www.fishersci.com/store/msds?partNumber=AC197980250&countryCode=US&language=en
https://www.benchchem.com/product/b057067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification

Description

Skin Corrosion/Irritation

Causes skin irritation.

Serious Eye Damage/Irritation

Causes serious eye irritation.[4]

Specific Target Organ Toxicity

May cause respiratory irritation.[4]

(Single Exposure)

May cause damage to organs through

prolonged or repeated exposure.

Hazardous to the Aquatic

Very toxic to aquatic life with long-lasting effects.

[2]

Environment

Physicochemical Properties

Value

Appearance Clear yellow viscous liquid[4][1]
Molecular Formula C12H9Br

CAS Number 2113-57-7

Molecular Weight 233.10 g/mol [4]

Boiling Point 310 °C /590 °F @ 760 mmHg]3]
Melting Point 82 - 89 °C[5]

Flash Point 113 °C (235.4 °F) - closed cup
Density 1.398 g/mL at 25 °C

Solubility Insoluble in water[4][5]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling 3-

Bromobiphenyl. The following table details the required PPE and its specific purpose.
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PPE Component Specifications & Purpose

Weatr tightly fitting safety goggles or a face
Eye and Face Protection shield.[6][7] This protects against chemical
splashes.[7][8]

Gloves: Chemical-resistant gloves (e.g., nitrile
rubber) are essential.[5][9] Inspect gloves before
use and change them immediately if
contaminated or after 30-60 minutes of use.[9]
Skin Protection [10] Lab Coat: A flame-resistant lab coat should
be worn and fully buttoned to protect the body
from splashes and spills.[8][9] Clothing: Long
pants and closed-toe shoes are required to

ensure no skin is exposed.[8][9]

All handling of 3-Bromobiphenyl should occur in
a certified chemical fume hood to minimize

Respiratory Protection inhalation of vapors.[1][9] If a fume hood is not
available, a NIOSH-approved respirator with a
type ABEK (EN14387) filter is necessary.

Operational Plan: Step-by-Step Handling Protocol

A systematic workflow is essential to minimize exposure and prevent accidents.

[EEN

. Preparation:

Ensure the chemical fume hood is operational and uncluttered.[9]

Verify that all necessary PPE is available and in good condition.[9]

Locate the nearest eyewash station and safety shower before starting work.[9]

Have appropriate spill containment materials readily accessible.[9]
2. Handling:

Conduct all weighing and transferring of 3-Bromobiphenyl within a chemical fume hood.[9]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.echemi.com/sds/3-5-dibromo-biphenyl-pd180824127474.html
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/03-PPE-Updated-2021.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Bromobiphenyl_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_4_Bromobiphenyl.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_4_Bromobiphenyl.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/03-PPE-Updated-2021.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_4_Bromobiphenyl.pdf
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/03-PPE-Updated-2021.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_4_Bromobiphenyl.pdf
https://wap.guidechem.com/encyclopedia/3-bromobiphenyl-dic9926.html
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_4_Bromobiphenyl.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_4_Bromobiphenyl.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_4_Bromobiphenyl.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_4_Bromobiphenyl.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_4_Bromobiphenyl.pdf
https://www.benchchem.com/product/b057067?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_4_Bromobiphenyl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Use compatible tools, such as spatulas and weighing paper, to handle the chemical.[9]

Keep the container tightly closed when not in use.[9]

Avoid direct contact with skin, eyes, and clothing.[9]

3. Post-Handling:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.[9]

Clean all contaminated surfaces within the fume hood.[9]

Properly remove and dispose of contaminated gloves and any other disposable PPE.[9]

Disposal Plan

Proper disposal of 3-Bromobiphenyl and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Collection: Collect all 3-Bromobiphenyl waste, including contaminated consumables,
in a designated, properly labeled hazardous waste container.[5]

» Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "3-Bromobiphenyl,” and an indication of the associated hazards (e.g., Toxic,
Environmental Hazard).[5]

o Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area, away from incompatible materials such as strong oxidizing agents.[1][5]

» Disposal Procedure: Dispose of the chemical waste through your institution's hazardous
waste program, adhering to all local, state, and federal regulations.[2][3][5]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
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Type of Exposure Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i ) .

upper and lower eyelids.[3][5] Seek immediate

medical attention.[11]

Immediately wash the affected area with soap
) and plenty of water.[2][3] Remove contaminated
Skin Contact ] ] S
clothing.[3] Get medical attention if irritation

develops or persists.[12]

Move the affected person to fresh air.[2][3] If
) breathing is difficult, give oxygen. If not
Inhalation ) ) o o
breathing, give artificial respiration.[3] Seek

medical attention.[3]

Do NOT induce vomiting.[2][11] Rinse the
Ingestion mouth with water.[2][12] Seek immediate

medical attention.[11]

If the substance is flammable, eliminate all
sources of ignition.[11] Evacuate the area. For
small spills, use an absorbent material to
] contain and collect the spill. Place the collected
spill material in a sealed container for disposal.[5]
For large spills, or if the substance is volatile,
evacuate the room and contact your institution's

emergency response team.[11]

Workflow for Safe Handling of 3-Bromobiphenyl

The following diagram outlines the standard operating procedure for safely handling 3-
Bromobiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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